Cas no 946359-14-4 (N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide)
N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide
- HMS3516A07
- N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo[2,1-b]thiazole-2-carboxamide
- N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide
- AKOS002047375
- 946359-14-4
- F2063-0133
-
- Inchi: 1S/C19H13BrFN3OS/c1-11-17(18(25)22-15-8-4-13(20)5-9-15)26-19-23-16(10-24(11)19)12-2-6-14(21)7-3-12/h2-10H,1H3,(H,22,25)
- InChI Key: MCBXNZIWEYNQFJ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)NC(C1=C(C)N2C=C(C3C=CC(=CC=3)F)N=C2S1)=O
Computed Properties
- Exact Mass: 428.99467g/mol
- Monoisotopic Mass: 428.99467g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 74.6Ų
N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2063-0133-1mg |
N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide |
946359-14-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 |
N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide
Introduction to N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide (CAS No. 946359-14-4)
N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide, identified by its CAS number 946359-14-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features, making it a promising candidate for further exploration in drug discovery and development.
The molecular structure of N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide incorporates both imidazo[2,1-b]thiazole and benzene rings, which are well-documented for their biological activity. The presence of bromine and fluorine substituents on the aromatic rings introduces additional functional groups that can influence the compound's interactions with biological targets. These substituents are strategically positioned to enhance binding affinity and selectivity, which are critical factors in the design of effective pharmaceutical agents.
In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. The imidazo[2,1-b]thiazole scaffold, in particular, has shown promise in various pharmacological contexts. Studies have demonstrated that derivatives of this scaffold can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide suggests that it may interact with biological pathways in a manner similar to these known active compounds.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine and fluorine atoms into the aromatic rings is particularly challenging due to their reactivity and the need for high selectivity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired structural features. These methods not only ensure the accurate placement of functional groups but also enhance the overall yield and purity of the final product.
The pharmacological potential of N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide has been explored through various in vitro and in vivo studies. Preliminary research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, its structure suggests potential interactions with kinases and other signaling molecules that play a role in cancer progression. Additionally, the presence of halogen atoms may enhance its ability to cross the blood-brain barrier, making it a candidate for treating central nervous system disorders.
In the realm of drug discovery, computational modeling and molecular docking studies have been instrumental in predicting the binding affinity and mechanism of action of novel compounds. N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide has been subjected to such analyses to understand its potential interactions with biological targets. These studies have provided valuable insights into how the compound's structure can be optimized for improved efficacy and reduced side effects.
The development of new therapeutic agents is often accompanied by rigorous safety testing to ensure that they are both effective and safe for human use. N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide is no exception. Extensive toxicological studies are being conducted to evaluate its potential adverse effects. These studies include assessments of acute toxicity, chronic toxicity, and genotoxicity. The results of these studies will be crucial in determining whether this compound can progress to clinical trials.
The impact of N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide on future drug development is still being evaluated. However, its unique structural features and promising pharmacological properties make it a compound worth watching. As research continues to uncover new applications for this molecule and others like it, we can expect to see further advancements in the treatment of various diseases.
946359-14-4 (N-(4-bromophenyl)-6-(4-fluorophenyl)-3-methylimidazo2,1-b1,3thiazole-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)